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Compound of Interest

Compound Name: Ravenine

Cat. No.: B120983

Disclaimer: The following document is a template and should be adapted to reflect specific
experimental conditions and institutional safety guidelines. The information provided is based
on publicly available data for the chemical compound identified as Ravenine and is intended
for use by qualified researchers and laboratory personnel.

Introduction

Ravenine is a quinolinone alkaloid with the molecular formula C15H17NO2.[1] While its
biological activity and mechanism of action are not extensively characterized in publicly
available literature, its chemical structure suggests potential for interaction with various
biological systems. This document provides a standard operating procedure for the handling,
storage, and preliminary experimental use of Ravenine in a research setting.

Compound Information
Physical and Chemical Properties
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Property Value Source
Molecular Formula C15H17NO2 PubChem[1]
Molecular Weight 243.30 g/mol PubChem[1]

1-methyl-4-(3-methylbut-2-
IUPAC Name o PubChem[1]
enoxy)quinolin-2-one

Appearance Not specified (likely a solid) N/A

Solubility Insoluble in water. Safety Data Sheet[2]

Safety and Handling

Warning: The toxicological properties of Ravenine have not been thoroughly investigated.
Handle with caution and assume it is a hazardous substance.

Personal Protective Equipment (PPE)

o Eye Protection: Wear safety glasses or goggles.
e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

» Body Protection: Wear a lab coat.

Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powdered form or preparing stock solutions.

First Aid Measures

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with water. If skin
irritation occurs, get medical attention.[2][3]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical
attention if you feel unwell.[2][3]

« |If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or doctor.[3]
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Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated place.
o Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

Experimental Protocols
Preparation of Stock Solutions

o Objective: To prepare a high-concentration stock solution of Ravenine for use in downstream
experiments.

o Materials:

o Ravenine powder

[¢]

Anhydrous Dimethyl Sulfoxide (DMSO)

[e]

Sterile microcentrifuge tubes or vials

o

Calibrated analytical balance

[¢]

Vortex mixer
e Procedure:
1. Tare a sterile microcentrifuge tube on an analytical balance.
2. Carefully weigh the desired amount of Ravenine powder into the tube.

3. Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

4. Cap the tube tightly and vortex until the solid is completely dissolved.

5. Store the stock solution at -20°C or -80°C, protected from light.

Cell-Based Assay Workflow
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This protocol outlines a general workflow for testing the effect of Ravenine on cultured cells.

General Workflow for Cell-Based Assays with Ravenine
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Caption: A generalized workflow for conducting cell-based experiments with Ravenine.

Potential Mechanism of Action (Hypothetical)
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Given its quinolinone core, Ravenine might interact with signaling pathways involving kinases
or G-protein coupled receptors. Further research is required to elucidate its precise mechanism
of action.

Hypothetical Signaling Pathway for Ravenine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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